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Compound of Interest

Compound Name: Diisooctyl maleate

Cat. No.: B074544 Get Quote

For Immediate Release

Shanghai, China – December 16, 2025 – This technical guide provides a comprehensive

overview of the current scientific understanding of the environmental fate of Diisooctyl
maleate (DIOM), a chemical compound used in various industrial applications. This document

is intended for researchers, scientists, and professionals in drug development and

environmental science, summarizing available data on the persistence, degradation, and

bioaccumulation potential of this substance.

Executive Summary
Diisooctyl maleate (CAS No. 1330-76-3) is a branched diester whose environmental behavior

is of significant interest. While specific quantitative data on its biodegradation, hydrolysis, and

photodegradation rates remain scarce in publicly accessible literature, general principles of

organic chemical fate and data on related compounds allow for a qualitative assessment. The

high octanol-water partition coefficient (log Pₒw) suggests a strong tendency for DIOM to

associate with organic matter and a potential for bioaccumulation. However, its biodegradability

is expected to be limited due to its branched molecular structure.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Diisooctyl maleate is presented in

Table 1. These properties are crucial for predicting its distribution and behavior in the

environment.
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Table 1: Physical and Chemical Properties of Diisooctyl Maleate

Property Value Reference

CAS Number 1330-76-3 [1][2]

Molecular Formula C₂₀H₃₆O₄ [1][2]

Molecular Weight 340.5 g/mol [1][2]

log Pₒw (Octanol-Water

Partition Coefficient)
7.24 [3]

Water Solubility Insoluble [4]

Vapor Pressure <0.1 mm Hg at 20°C

Melting Point -60°C [3]

Boiling Point 164°C at 10 mbar [3]

Environmental Fate Pathways
The environmental fate of Diisooctyl maleate is governed by a combination of transport and

transformation processes, including biodegradation, hydrolysis, photodegradation, and

bioaccumulation.

Biodegradation
While some safety data sheets for "Dioctyl Maleate" make the general claim that the substance

is biodegradable, scientific studies on related compounds suggest a more nuanced reality for

the branched isomer, Diisooctyl maleate.[3] Research has shown that the branching of the

alkyl chains in maleate diesters can significantly hinder biodegradation.[5] Specifically, di(2-

ethylhexyl) maleate (a branched isomer structurally similar to DIOM) has been observed to

show almost no degradation in controlled studies, whereas linear-chain maleates undergo

more rapid breakdown.[6]

The initial step in the biodegradation of esters is typically enzymatic hydrolysis, which cleaves

the ester bond to form an alcohol (isooctanol) and maleic acid. These smaller molecules can

then be further metabolized by microorganisms. However, the steric hindrance from the
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branched isooctyl groups in DIOM likely impedes the initial enzymatic attack, leading to high

persistence.

Furthermore, should initial hydrolysis occur, the resulting monoester (monoisooctyl maleate)

has been shown in studies of similar compounds to potentially inhibit microbial activity, which

could further slow the degradation process.[5]

Quantitative Data: Specific quantitative data from ready biodegradability tests (e.g., OECD

301B) for Diisooctyl maleate (CAS 1330-76-3) were not available in the reviewed literature.

Hydrolysis
As an ester, Diisooctyl maleate can undergo hydrolysis, a chemical process in which a water

molecule breaks the ester bond. This reaction can be catalyzed by acids or bases. Under

typical environmental pH conditions (pH 4-9), the hydrolysis of long-chain dialkyl esters like

DIOM is expected to be a very slow process.

Quantitative Data: No experimental data on the hydrolysis rate or half-life of Diisooctyl
maleate at different pH values were found in the public domain.

Photodegradation
Photodegradation involves the breakdown of a chemical by light energy. For this to occur, the

chemical must absorb light in the environmentally relevant spectrum (wavelengths >290 nm).

Without specific absorption spectra for DIOM, a definitive conclusion on its susceptibility to

direct photolysis cannot be made. Indirect photodegradation, through reactions with

photochemically generated reactive species like hydroxyl radicals in the atmosphere or water,

is a possible but unquantified degradation pathway.

Quantitative Data: No quantitative data, such as quantum yields or environmental half-lives, for

the photodegradation of Diisooctyl maleate were available.

Bioaccumulation
The potential for a chemical to accumulate in living organisms is a key aspect of its

environmental risk profile. The octanol-water partition coefficient (log Pₒw) is a primary indicator

of this potential.
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A reported log Pₒw value for "Dioctyl Maleate" is 7.24, which is significantly above the threshold

(typically >3) that suggests a high potential for bioaccumulation in fatty tissues of organisms.[3]

Quantitative Data: Experimentally determined Bioconcentration Factor (BCF) values for

Diisooctyl maleate in aquatic organisms were not found in the available literature. A high log

Pₒw does not always translate directly to a high BCF, as factors like metabolism within the

organism can reduce accumulation. However, given the expected slow metabolism of DIOM,

the potential for bioaccumulation remains a concern.

Experimental Protocols
While specific experimental data for DIOM is lacking, the following sections describe the

standard methodologies that would be employed to generate such data.

Biodegradation Testing (OECD 301B)
The OECD 301B Ready Biodegradability test, also known as the CO₂ Evolution Test, is a

standard method to assess the potential for rapid and ultimate biodegradation of organic

chemicals.

Methodology:

Test Substance Preparation: A known concentration of Diisooctyl maleate, as the sole

source of organic carbon, is dispersed in a mineral salts medium. Due to its low water

solubility, a carrier solvent or emulsifier may be required.

Inoculum: The medium is inoculated with a small amount of activated sludge from a domestic

wastewater treatment plant, which contains a mixed population of microorganisms.

Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 22 ± 2

°C) for 28 days.

CO₂ Measurement: The amount of carbon dioxide produced from the microbial respiration of

the test substance is measured over time. This is typically done by trapping the CO₂ in a

barium hydroxide or sodium hydroxide solution and titrating the remaining hydroxide, or by

using a CO₂ analyzer.
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Data Analysis: The percentage of biodegradation is calculated by comparing the amount of

CO₂ produced to the theoretical maximum amount (ThCO₂) that could be produced from the

complete oxidation of the test substance. A substance is considered "readily biodegradable"

if it reaches 60% of ThCO₂ within a 10-day window during the 28-day test.

Preparation

Incubation (28 days) Analysis

Diisooctyl Maleate

Test Vessel
(Dark, 22°C)Mineral Medium

Activated Sludge

CO2 Trap (Ba(OH)2)CO2 Evolution Titration or
CO2 Analyzer

% Biodegradation
(vs. ThCO2)

Click to download full resolution via product page

Workflow for OECD 301B Biodegradation Test.

Hydrolysis as a Function of pH (OECD 111)
This test determines the rate of abiotic hydrolysis of a chemical in aqueous solutions at

different pH values.

Methodology:

Solution Preparation: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

Test Substance Addition: A small amount of Diisooctyl maleate is added to each buffered

solution. Due to its low solubility, a co-solvent may be necessary.

Incubation: The solutions are maintained at a constant temperature (e.g., 50°C to accelerate

the reaction) in the dark to prevent photodegradation.
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Sampling and Analysis: Aliquots are taken at various time intervals. The concentration of the

remaining Diisooctyl maleate is determined using a suitable analytical method, such as

High-Performance Liquid Chromatography (HPLC).

Data Analysis: The rate constants for hydrolysis are calculated for each pH. The results are

typically extrapolated to environmentally relevant temperatures (e.g., 25°C) using the

Arrhenius equation. The half-life (t₁/₂) at each pH is then determined.

Experimental Setup
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Workflow for OECD 111 Hydrolysis Test.

Conclusion and Future Research
The environmental fate of Diisooctyl maleate is characterized by a high potential for

persistence and bioaccumulation. Its branched chemical structure strongly suggests that it is

not readily biodegradable. However, a significant data gap exists in the public scientific

literature regarding the specific rates of its degradation through biological, chemical, and

photolytic pathways.

To conduct a thorough environmental risk assessment, further research is imperative.

Specifically, standardized laboratory studies are needed to quantify the following:

The rate and extent of biodegradation in aquatic and soil environments (e.g., OECD 301,

307, 308 studies).

The hydrolysis half-life at environmentally relevant pH values and temperatures (OECD 111).

The potential for photodegradation in water and air.

The bioconcentration factor (BCF) in fish (OECD 305).

Generating this data will allow for a more accurate modeling of the environmental distribution

and persistence of Diisooctyl maleate and a more robust characterization of its potential risks

to ecosystems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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